Cas no 868230-70-0 (N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide)

• Product Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide
• CAS No: 868230-70-0
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 6026020
• PubChem ID: 2150737
• Update Time: 2025-10-29

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-(4-methoxy-7-methyl-2-benzothiazolyl)-
• SMR000641205
• F1813-0614
• MLS001167996
• AKOS024610713
• VU0409095-1
• SR-01000015875-1
• HMS2239C10
• HMS3368G18
• CHEMBL1336730
• SR-01000015875
• BDBM50420106
• 868230-70-0
• N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)cyclopropanecarboxamide

• Inchi： 1S/C13H14N2O2S/c1-7-3-6-9(17-2)10-11(7)18-13(14-10)15-12(16)8-4-5-8/h3,6,8H,4-5H2,1-2H3,(H,14,15,16)
• InChI Key： QJVYKNADMQOPHH-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=C(OC)C=CC(C)=C3S2)=O)CC1

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• pka: 10.65±0.70(Predicted)

Additional information on N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide

Professional Introduction to N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide (CAS No. 868230-70-0)

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide, identified by its CAS number 868230-70-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide incorporates a benzothiazole moiety, which is a well-known pharmacophore in medicinal chemistry. Benzothiazole derivatives are widely recognized for their diverse biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of a cyclopropane ring in the molecule further enhances its potential as a bioactive scaffold, contributing to unique steric and electronic properties that can influence its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional characteristics of this compound in greater detail. Studies have indicated that the combination of the benzothiazole and cyclopropane moieties may contribute to enhanced binding affinity and selectivity towards specific enzymes and receptors. This has opened up new avenues for designing drugs with improved efficacy and reduced side effects.

In the realm of drug discovery, the synthesis and characterization of novel compounds like N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide are crucial for identifying new therapeutic agents. The benzothiazole core provides a robust framework for chemical modifications, allowing researchers to fine-tune the biological activity of the molecule. For instance, substituents such as 4-methoxy and 7-methyl groups introduce specific electronic and steric effects that can modulate the compound's interactions with biological targets.

Current research in this area is focused on understanding the mechanisms of action of benzothiazole derivatives. The cyclopropane ring, in particular, has been shown to enhance the metabolic stability and bioavailability of related compounds. This makes N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide a promising candidate for further investigation in preclinical studies. Researchers are exploring its potential as an inhibitor of key enzymes involved in cancer progression, inflammation, and other diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The purity and yield of the final product are critical factors that determine its suitability for subsequent biological evaluation.

Evaluation of the pharmacological properties of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide has revealed intriguing findings. In vitro assays have demonstrated its ability to inhibit several target proteins relevant to human health conditions. These preliminary results suggest that this compound may have therapeutic potential in treating diseases such as cancer and inflammatory disorders. However, further studies are needed to validate these findings and assess its safety profile.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds like this one. HTS allows researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of lead candidates for drug development. The benzothiazole derivative has shown promise in HTS campaigns, highlighting its potential as a starting point for novel drug candidates.

The role of computational methods in drug discovery cannot be overstated. Molecular docking simulations have been used to predict the binding modes of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide with target proteins. These simulations provide valuable insights into how the compound interacts with its biological targets at the atomic level, guiding medicinal chemists in optimizing its structure for improved activity.

In conclusion, N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclopropanecarboxamide (CAS No. 868230-70-0) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for benzothiazole derivatives, compounds like this one will play a crucial role in developing next-generation drugs.